Cas no 16617-46-2 (3-amino-1H-pyrazole-4-carbonitrile)

3-amino-1H-pyrazole-4-carbonitrile Properties

Names and Identifiers

• 3-Amino-1H-pyrazole-4-carbonitrile
• 5-Aminopyrazole-4-carbonitrile
• 3-Aminopyrazole-4-carbonitrile
• 3-Aminopyarazole-4-carbonitrile
• intermediate of Zaleplon
• 3(5)-Amino-4-Cyanopyrrazole
• 3-Amino-4-pyrazolecarbonitrile
• 1H-PYRAZOLE-4-CARBONITRILE, 3-AMINO-
• 5-Amino-1H-pyrazole-4-carbonitrile
• 3-amino-4-cyano-1H-pyrazole
• 3-Amino-4-cyanopyrrole
• 3-aminopyrazolo-4-carbonitrile
• 4-cyano-5-aminopyrazole
• 5-amino-4-pyrazolecarbonitrile
• pyrazolecarbonitrile
• Zaleplon intermediate
• NSC 44932
• AKOS B016028
• BUTTPARK 29\04-77
• ART-CHEM-BB B016028
• TIMTEC-BB SBB001871
• 5-AMINO-4-CYANOPYRAZOLE
• 3-AMINO-4-CYANOPYRAZOLE
• 3-amino-4-cyano pyrazole
• Pyrazole-4-carbonitrile, 3-amino-
• 3-amino-pyrazole-4-carbonitrile
• 3-amino-2H-pyrazole-4-carbonitrile
• NSC
• A892201
• FT-0658250
• 16617-46-2
• NSC44932
• A3684
• NS00025436
• HY-W001964
• Q-100199
• CS-W001964
• PB48912
• Z56896903
• 3-amino-4-pyrazole carbonitrile
• AM20080471
• Q27285758
• OOB953S9X2
• 3-Aminopyrazole-4-nitrile
• AKOS000305911
• 5-Aminopyrazole-4-carbonitrile; 5-Amino-4-cyanopyrazole; 3-Aminopyarazole-4-carbonitrile;3-Amino-1H-pyrazole-4-carbonitrile
• UNII-OOB953S9X2
• 3-Aminopyrazole-4-carbonitrile, 97%
• ZALEPLON IMPURITY, CYANOPYRAZOLAMINE-[USP IMPURITY]
• 3-amino-4-cyano-1H-pyrazol
• 4-cyano-2H-pyrazol-3-ylamine
• DTXSID9066091
• EN300-13228
• MFCD00067703
• MFCD00005237
• SY001600
• SCHEMBL174458
• 5-amino-4-cyano-1h-pyrazole
• 1H-PYRAZOLE-4-CARBONITRILE,3-AMINO-
• 4-CYANO-3-AMINOPYRAZOLE
• 1204396-41-7
• BCP32228
• 3-amino-4cyanopyrazole
• EINECS 240-665-6
• SC2261
• AC-1230
• 4-Amino-4-cyanopyrazole;3-Amino-1H-pyrazole-4-carbonitrile
• NSC-44932
• 3-amino-4-cyano-pyrazole
• AKOS000260139
• BP-12602
• CYANOPYRAZOLAMINE [USP IMPURITY]
• FT-0614906
• STR01102
• BBL012129
• 1H-pyrazole-4-carbonitrile, 5-amino-
• STK347617
• 5-Amino-4-pyrazolecarbonitrile
• DTXCID4035336
• CYANOPYRAZOLAMINE (USP IMPURITY)
• 3-Amino-4-cyanopyrazole
• 3-amino-4-cyano-1h-pyrazole
• DB-022228
• ALBB-020135
• 5-Amino-4-cyanopyrazole
• 5-amino-1H-pyrazole-4-carbonitrile
• DB-294109
• 1H-Pyrazole-4-carbonitrile, 3-amino-
• DB-229309
• ZALEPLON IMPURITY, CYANOPYRAZOLAMINE-(USP IMPURITY)
• +Expand

• MDL： MFCD00005237
• InChIKey： FFNKBQRKZRMYCL-UHFFFAOYSA-N
• Inchi： 1S/C4H4N4/c5-1-3-2-7-8-4(3)6/h2H,(H3,6,7,8)
• SMILES： N1([H])C(=C(C#N)C([H])=N1)N([H])[H]
• BRN： 2647

Computed Properties

• Exact Mass: 108.04400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 108.044
• Heavy Atom Count: 8
• Complexity: 123
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 78.5

Experimental Properties

• LogP: 0.44478
• PSA: 78.49000
• Refractive Index: 1.7380 (estimate)
• Boiling Point: 476.4°C at 760 mmHg
• Melting Point: 174.0 to 177.0 deg-C
• Flash Point: 476.37 °C at 760 mmHg
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.2722 (rough estimate)

3-amino-1H-pyrazole-4-carbonitrile Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S22-S24/25-S23
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：3439
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• PackingGroup：III
• Risk Phrases： R20/21
• Signal Word：Warning
• TSCA：Yes
• HazardClass：6.1
• FLUKA BRAND F CODES：10

3-amino-1H-pyrazole-4-carbonitrile Customs Data

• HS CODE：29331990
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds